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Compound of Interest

Compound Name: Rhamnitol

Cat. No.: B14141378

This guide provides a detailed overview of the chemical structure of Rhamnitol, tailored for
researchers, scientists, and professionals in drug development.

Introduction to Rhamnitol

Rhamnitol, also known as L-Rhamnitol or 1-deoxy-L-mannitol, is a hexitol, which is a sugar
alcohol.[1][2] It is structurally a 1-deoxy derivative of L-mannitol.[1][3] As a naturally occurring
compound, it has been identified in various organisms, including apples.[1][4] Its chemical
properties and structure are of interest in fields such as metabolomics and synthetic chemistry.

[5]

Chemical Structure and Nomenclature

The fundamental characteristics of Rhamnitol's structure are detailed below, providing a
complete chemical identity.

The two-dimensional structure of L-Rhamnitol is depicted as a six-carbon chain with five
hydroxyl (-OH) groups.
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Figure 1: 2D Chemical Structure of L-Rhamnitol.

The stereochemistry of Rhamnitol is critical for its function and is unambiguously represented
using a Fischer projection. This projection illustrates the specific spatial arrangement of the
hydroxyl groups along the carbon backbone.
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é Note: The above DOT script is for conceptual structure. h
A true Fischer projection for L-Rhamnose (the precursor to L-Rhamnitol) is:
CHO
I
H—C—OH
I
CHO H—C—OH
I
HO —C—H
I
HO —C—H
I
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\_ Reduction of the aldehyde (CHO) to an alcohol (CH20H) yields L-Rhamnitol. )
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Click to download full resolution via product page

Conceptual structure of L-Rhamnose, the precursor to L-Rhamnitol.
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Note on Fischer Projection for L-Rhamnitol: A Fischer projection is typically used for chiral
molecules like carbohydrates. L-Rhamnitol is derived from the reduction of L-rhamnose.[3] In
the Fischer projection of L-rhamnose, the aldehyde group is at the top. For L-Rhamnitol, this
aldehyde group is reduced to a primary alcohol (-CH20H).

The stereochemical configuration of L-Rhamnitol is (2S, 3S, 4S, 5S), which defines the three-
dimensional arrangement of its atoms.[1][5]

Chemical Identifiers

For precise identification and database referencing, the following identifiers are used for L-

Rhamnitol.
Identifier Type Value
IUPAC Name (2S,3S,4S,5S)-hexane-1,2,3,4,5-pentol[1][5][6]
Molecular Formula CeH1405[1]
SMILES String C--INVALID-LINK--O)O)O">C@@HO[1]
InChl Key SKCKOFZKJLZSFA-BXKVDMCESA-N[1][6]
CAS Number 488-28-8[1]

Physicochemical Properties

A summary of the key physicochemical properties of L-Rhamnitol is provided in the table
below.
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Property Value

Molecular Weight 166.17 g/mol [7]
Monoisotopic Mass 166.084123558 Dal6]
Polar Surface Area 101.15 A2[4]
Rotatable Bond Count 4[4][8]

Hydrogen Bond Donors 5[4][8]

Hydrogen Bond Acceptors 5[4][8]

Experimental Protocols

A common method for the preparation of L-Rhamnitol is the chemical reduction of L-
rhamnose.[3]

Obijective: To synthesize L-Rhamnitol by the catalytic hydrogenation of 6-deoxy-L-mannose (L-
rhamnose).

Materials:

e 6-deoxy-L-mannose (L-rhamnose)

o Catalyst (e.g., Palladium on carbon, Raney nickel)

e Solvent (e.g., water, ethanol)

e Hydrogen gas source

» Reaction vessel suitable for hydrogenation

Procedure:

» Dissolve L-rhamnose in a suitable solvent within the reaction vessel.

o Add the hydrogenation catalyst to the solution.
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e Pressurize the vessel with hydrogen gas to the required pressure.

e Maintain the reaction under stirring at a controlled temperature until the reaction is complete
(monitored by techniques like TLC or HPLC).

e Upon completion, carefully depressurize the vessel and filter off the catalyst.
e Remove the solvent under reduced pressure to yield the crude product.

» Purify the L-Rhamnitol by recrystallization from a suitable solvent system.

Logical Workflow for Structural Elucidation

The process of identifying and confirming the structure of a known compound like Rhamnitol in
a sample involves a series of analytical steps.
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Sample Preparation
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(e.g., Plant Extract)
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Separation

Chromatography
(e.g., HPLC, GC)

Isolated Compound
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NMR Spectroscopy
(*H, C, COSY)
Determine Connectivity

Mass Spectrometry (MS)
Determine Molecular Weight

Comparison with
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Structure Confirmed:
L-Rhamnitol

Click to download full resolution via product page

Workflow for the isolation and structural confirmation of Rhamnitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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